Cas no 62471-63-0 (8-Oxo-2’-deoxyadenosine)
8-Oxo-2’-deoxyadenosine structure
Product Name:8-Oxo-2’-deoxyadenosine
CAS No:62471-63-0
MF:C10H13N5O4
MW:267.241321325302
CID:956697
Update Time:2025-04-19
8-Oxo-2’-deoxyadenosine Chemical and Physical Properties
Names and Identifiers
-
- 2'-deoxy-7,8-dihydro-8-oxoadenosine
- 2'- DEOXY- 8- HYDROXYADENOSINE ( 8-OH-DADO )
- 6-amino-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purin-8-one
- 8-Oxo-2’-deoxyadenos
- 8-Oxo-2’-deoxyadenosine
-
- Inchi: 1S/C10H13N5O4/c11-8-7-9(13-3-12-8)15(10(18)14-7)6-1-4(17)5(2-16)19-6/h3-6,16-17H,1-2H2,(H,14,18)(H2,11,12,13)/t4-,5+,6+/m0/s1
- InChI Key: NDWAUKFSFFRGLF-KVQBGUIXSA-N
- SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(NC2C(N)=NC=NC1=2)=O)O
Computed Properties
- Exact Mass: 267.09689
- Monoisotopic Mass: 267.097
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 134A^2
Experimental Properties
- Density: 1.672
- Refractive Index: 1.712
- PSA: 133.83
8-Oxo-2’-deoxyadenosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O850225-1mg |
8-Oxo-2’-deoxyadenosine |
62471-63-0 | 1mg |
$ 63.00 | 2023-09-06 | ||
| TRC | O850225-2 mg |
8-Oxo-2’-deoxyadenosine |
62471-63-0 | 2mg |
70.00 | 2021-07-22 | ||
| TRC | O850225-5 mg |
8-Oxo-2’-deoxyadenosine |
62471-63-0 | 5mg |
105.00 | 2021-07-22 | ||
| TRC | O850225-10 mg |
8-Oxo-2’-deoxyadenosine |
62471-63-0 | 10mg |
185.00 | 2021-07-22 | ||
| TRC | O850225-25 mg |
8-Oxo-2’-deoxyadenosine |
62471-63-0 | 25mg |
425.00 | 2021-07-22 | ||
| TRC | O850225-100 mg |
8-Oxo-2’-deoxyadenosine |
62471-63-0 | 100MG |
1455.00 | 2021-07-22 | ||
| TRC | O850225-2mg |
8-Oxo-2’-deoxyadenosine |
62471-63-0 | 2mg |
$80.00 | 2023-05-17 | ||
| TRC | O850225-5mg |
8-Oxo-2’-deoxyadenosine |
62471-63-0 | 5mg |
$ 119.00 | 2023-09-06 | ||
| TRC | O850225-10mg |
8-Oxo-2’-deoxyadenosine |
62471-63-0 | 10mg |
$ 213.00 | 2023-09-06 | ||
| TRC | O850225-25mg |
8-Oxo-2’-deoxyadenosine |
62471-63-0 | 25mg |
$481.00 | 2023-05-17 |
8-Oxo-2’-deoxyadenosine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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